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[19-methyl-3-(2-methylpropyl)-14-oxo-3,13,19,20-tetrazahexacyclo[14.7.0.02,10.04,9.011,15.017,21]tricosa-1(16),2(10),4(9),5,7,11(15),17,20-octaen-7-yl] N-[[4-(dimethylamino)phenyl]methyl]carbamate

Name: [19-methyl-3-(2-methylpropyl)-14-oxo-3,13,19,20-tetrazahexacyclo[14.7.0.02,10.04,9.011,15.017,21]tricosa-1(16),2(10),4(9),5,7,11(15),17,20-octaen-7-yl] N-[[4-(dimethylamino)phenyl]methyl]carbamate
Brand: Smolecule
SKU: S549067
Rating: 4.5 (7 reviews)

Catalog No.

S549067

CAS No.

856693-04-4

M.F

C34H36N6O3

M. Wt

576.69

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

[19-methyl-3-(2-methylpropyl)-14-oxo-3,13,19,20-te...

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General Information

CAS Number

856693-04-4

Product Name

[19-methyl-3-(2-methylpropyl)-14-oxo-3,13,19,20-tetrazahexacyclo[14.7.0.02,10.04,9.011,15.017,21]tricosa-1(16),2(10),4(9),5,7,11(15),17,20-octaen-7-yl] N-[[4-(dimethylamino)phenyl]methyl]carbamate

IUPAC Name

[19-methyl-3-(2-methylpropyl)-14-oxo-3,13,19,20-tetrazahexacyclo[14.7.0.02,10.04,9.011,15.017,21]tricosa-1(16),2(10),4(9),5,7,11(15),17,20-octaen-7-yl] N-[[4-(dimethylamino)phenyl]methyl]carbamate

Molecular Formula

C34H36N6O3

Molecular Weight

576.69

InChI

InChI=1S/C34H36N6O3/c1-19(2)17-40-28-13-10-22(43-34(42)36-15-20-6-8-21(9-7-20)38(3)4)14-24(28)30-25-16-35-33(41)31(25)29-23(32(30)40)11-12-27-26(29)18-39(5)37-27/h6-10,13-14,18-19H,11-12,15-17H2,1-5H3,(H,35,41)(H,36,42)

InChI Key

ZFKJDNACAGAYFJ-UHFFFAOYSA-N

SMILES

CC(C)CN1C2=C(C=C(C=C2)OC(=O)NCC3=CC=C(C=C3)N(C)C)C4=C1C5=C(C6=CN(N=C6CC5)C)C7=C4CNC7=O

Solubility

Soluble in DMSO, not in water

Synonyms

CEP14513; CEP 14513; CEP-14513.

Description

The exact mass of the compound [19-methyl-3-(2-methylpropyl)-14-oxo-3,13,19,20-tetrazahexacyclo[14.7.0.02,10.04,9.011,15.017,21]tricosa-1(16),2(10),4(9),5,7,11(15),17,20-octaen-7-yl] N-[[4-(dimethylamino)phenyl]methyl]carbamate is 576.28489 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..